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Compound of Interest

Compound Name: Sulfanitran

Cat. No.: B1682703

An In-depth Technical Guide to Sulfanitran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sulfanitran, a sulfonamide
antibiotic. The document is structured to furnish researchers, scientists, and drug development
professionals with essential data, experimental methodologies, and a visualization of its
analytical workflow.

Core Compound Data

Quantitative information for Sulfanitran is fundamental for any experimental design. The
following table summarizes its key identifiers and physical properties.

Parameter Value Source(s)

CAS Number 122-16-7 [L12][3][4][5]
Molecular Weight 335.34 g/mol (21314116171
Molecular Formula C14H13N30sS [LI314116171

Sulfanitran, chemically known as N-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]lacetamide, is
recognized for its use as an antibacterial and coccidiostat, particularly in the poultry industry.[3]
[5][8] It is a component of several feed additives used to control coccidiosis in chickens.[5][8]
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Experimental Protocols

Accurate and reproducible experimental methods are crucial for scientific investigation. This
section details a standard protocol for the determination of Sulfanitran in poultry feed, a
common application of its analysis.

Protocol: Determination of Sulfanitran in Poultry Feed by High-Performance Liquid
Chromatography (HPLC)

1. Principle: This method describes the quantitative determination of Sulfanitran in poultry feed
using reversed-phase high-performance liquid chromatography (HPLC) with UV detection.

2. Reagents and Materials:

 Sulfanitran reference standard

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Water (HPLC grade)

e Formic acid

e Solid-phase extraction (SPE) cartridges (e.g., C18)
3. Instrumentation:

e High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector
¢ Analytical balance

e Centrifuge

e \Vortex mixer

» SPE manifold

4. Standard Solution Preparation:
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Prepare a stock standard solution of Sulfanitran (e.g., 100 pg/mL) by accurately weighing
the reference standard and dissolving it in methanol.

Prepare working standard solutions by serial dilution of the stock solution with the mobile
phase.

. Sample Preparation:

Weigh a representative sample of the ground poultry feed (e.g., 5 ).

Add a suitable extraction solvent (e.g., acetonitrile-water mixture).

Homogenize the sample for a specified period (e.g., 15 minutes).

Centrifuge the extract to separate the solid particles.

Pass the supernatant through an SPE cartridge to clean up the sample.

Elute the analyte from the SPE cartridge with a suitable solvent (e.g., methanol).

Evaporate the eluate to dryness and reconstitute the residue in the mobile phase.
. HPLC Conditions:

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 um)

Mobile Phase: A mixture of acetonitrile and water with a small percentage of formic acid
(e.q., 60:40 v/v acetonitrile:water with 0.1% formic acid).

Flow Rate: 1.0 mL/min
Injection Volume: 20 pL
Detector Wavelength: 280 nm
Column Temperature: 30 °C

. Data Analysis:
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« |dentify the Sulfanitran peak in the sample chromatogram by comparing its retention time
with that of the standard.

» Quantify the concentration of Sulfanitran in the sample by comparing the peak area with a
calibration curve generated from the working standard solutions.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining

Sulfanitran in a sample matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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